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Compound of Interest

Compound Name: Fmoc-Cys(Mtt)-OH

Cat. No.: B613542 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for

Fmoc-Cys(Mtt)-OH (Nα-Fmoc-S-(4-methyltrityl)-L-cysteine), a critical building block in solid-

phase peptide synthesis (SPPS). Adherence to the following guidelines is essential to ensure

personnel safety and maintain experimental integrity.

Chemical and Physical Properties
Fmoc-Cys(Mtt)-OH is a protected amino acid derivative used to incorporate cysteine into

peptide chains. The fluorenylmethyloxycarbonyl (Fmoc) group protects the alpha-amino group,

while the 4-methyltrityl (Mtt) group protects the thiol side chain.

Property Value

CAS Number 269067-38-1

Molecular Formula C₃₈H₃₃NO₄S[1][2][3]

Molecular Weight 599.74 g/mol [1][3]

Appearance White to off-white powder

Storage Temperature 2-8°C, sealed in a dry environment[4]
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Hazard Identification and GHS Classification
Fmoc-Cys(Mtt)-OH is classified as a hazardous substance. The following table summarizes its

GHS classification.

Hazard Class Hazard Statement Signal Word Pictogram

Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed
Warning alt text

Skin Irritation

(Category 2)

H315: Causes skin

irritation
Warning alt text

Eye Irritation

(Category 2A)

H319: Causes serious

eye irritation
Warning alt text

Specific Target Organ

Toxicity - Single

Exposure (Category

3), Respiratory

System

H335: May cause

respiratory irritation
Warning alt text

Note: This information is based on available safety data for Fmoc-Cys(Mtt)-OH. A

comprehensive toxicological profile, including LD50/LC50 data and occupational exposure

limits, is not readily available. Therefore, this compound should be handled with the care

required for a substance with the indicated potential hazards.

Safe Handling and Personal Protective Equipment
(PPE)
A systematic approach to handling Fmoc-Cys(Mtt)-OH is crucial to minimize exposure and

ensure a safe laboratory environment.
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Safe Handling Workflow for Fmoc-Cys(Mtt)-OH

Preparation

Handling

Cleanup and Disposal

Conduct Risk Assessment

Gather Appropriate PPE:
- Safety Goggles (ANSI Z87.1)

- Nitrile Gloves
- Lab Coat

Prepare Well-Ventilated Work Area
(Chemical Fume Hood)

Weighing:
- Avoid generating dust

- Use a dedicated spatula and weigh paper

Proceed with caution

Dissolving:
- Add solid to solvent slowly

- Avoid splashing

Reaction Setup:
- Perform all manipulations in a fume hood

Decontaminate surfaces
and equipment

After experiment completion

Segregate Waste:
- Solid (contaminated gloves, weigh paper)

- Liquid (reaction mixtures, solvents)

Dispose of as Hazardous Chemical Waste
according to institutional and local regulations

Click to download full resolution via product page

Safe handling workflow for Fmoc-Cys(Mtt)-OH.
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Engineering Controls
Ventilation: Always handle Fmoc-Cys(Mtt)-OH in a well-ventilated area. A certified chemical

fume hood is required when weighing the solid or working with solutions to minimize

inhalation of dust or aerosols.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles that conform to ANSI Z87.1 standards are

mandatory.

Hand Protection: Wear nitrile or other chemically resistant gloves. Inspect gloves for integrity

before use and change them immediately if contaminated.

Skin and Body Protection: A standard laboratory coat should be worn. For larger quantities or

when there is a risk of splashing, consider a chemical-resistant apron.

Respiratory Protection: If working outside of a fume hood or if dust generation is

unavoidable, a NIOSH-approved respirator with a particulate filter is recommended.

Experimental Protocols
The following protocols are based on best practices for handling protected amino acids and

should be adapted to specific laboratory conditions and institutional policies.

Storage Protocol
Short-term Storage: Store Fmoc-Cys(Mtt)-OH at 2-8°C in a tightly sealed container to

protect it from moisture and light.

Long-term Storage: For extended periods, storage at -20°C is recommended to maintain

stability.

Handling after Storage: Before opening, allow the container to warm to room temperature in

a desiccator to prevent condensation of moisture onto the compound.

Spill Response Protocol
Small Spills:
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Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

Gently cover the spill with an inert absorbent material such as vermiculite or sand.

Carefully sweep the absorbed material into a designated hazardous waste container.

Avoid creating dust.

Clean the spill area with a cloth dampened with a suitable solvent, followed by soap and

water.

Place all contaminated cleaning materials into the hazardous waste container.

Large Spills:

Evacuate the laboratory and alert others in the vicinity.

Contact your institution's Environmental Health and Safety (EHS) department immediately.

Do not attempt to clean up a large spill without proper training and equipment.

Disposal Protocol
All waste containing Fmoc-Cys(Mtt)-OH must be treated as hazardous chemical waste.

Solid Waste: Collect unused or expired product, contaminated PPE (gloves, weigh paper,

etc.), and absorbent materials in a clearly labeled, sealed container for solid hazardous

waste.

Liquid Waste: Collect all solutions containing Fmoc-Cys(Mtt)-OH, including reaction

mixtures and solvent washes, in a separate, clearly labeled container for liquid hazardous

waste.

Disposal: Arrange for the disposal of all hazardous waste through your institution's EHS

department or a licensed chemical waste disposal service.[5] Do not dispose of this material

down the drain or in the regular trash.
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First Aid Measures
In the event of exposure, follow these first aid procedures and seek medical attention.

Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If the person is not

breathing, give artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. If irritation

persists, seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Stability and Reactivity
Stability: Stable under recommended storage conditions.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,

carbon dioxide, nitrogen oxides, and sulfur oxides.

Conditions to Avoid: Avoid dust formation, moisture, and excessive heat.
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This guide is intended to provide a framework for the safe handling of Fmoc-Cys(Mtt)-OH. It is

the responsibility of the user to conduct a thorough risk assessment and to implement

appropriate safety measures based on the specific experimental conditions. Always consult

your institution's safety policies and procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. FMOC-CYS(MTT)-OH CAS#: 269067-38-1 [m.chemicalbook.com]

2. N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-S-((4-methylphenyl)(diphenyl)methyl)-L-cysteine |
C38H33NO4S | CID 56777081 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. CAS 269067-38-1: Fmoc-Cys(Mtt)-OH | CymitQuimica [cymitquimica.com]

4. 269067-38-1|Fmoc-Cys(Mtt)-OH|BLD Pharm [bldpharm.com]

5. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Fmoc-Cys(Mtt)-OH: A Comprehensive Technical Guide
to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b613542#fmoc-cys-mtt-oh-safety-and-handling-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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